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Compound of Interest

1-Bromo-3,5,7-
Compound Name: )
trimethyladamantane

Cat. No.: B196015

An In-depth Technical Guide to the Safe Handling of 1-Bromo-3,5,7-trimethyladamantane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 1-Bromo-3,5,7-trimethyladamantane (CAS No: 53398-55-3). The information is intended
to guide laboratory personnel in the safe use, storage, and disposal of this compound,
minimizing potential risks.

Chemical and Physical Properties

1-Bromo-3,5,7-trimethyladamantane is a solid organic compound with a cage-like
adamantane structure.[1] Its physical and chemical properties are summarized in the table
below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Source
Molecular Formula Ci3H21Br [1112]
Molecular Weight 257.21 g/mol [1][2]
Appearance Solid

Melting Point 101-103 °C [3]
Boiling Point 254.2 °C at 760 mmHg [1][3]
Density 1.333 g/cm3 [11[3]
Flash Point 118.9 °C [1]

Vapor Pressure

0.028 mmHg at 25°C

[1]

Hazard Identification and Classification

1-Bromo-3,5,7-trimethyladamantane is classified as a hazardous substance. The primary

hazards are associated with irritation to the eyes, skin, and respiratory system.[3]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
o H319: Causes serious eye
Eye Irritation Category 2A L
irritation
- o H335: May cause respiratory
Specific target organ toxicity Category 3

irritation

Signal Word: Warning

Hazard Statements:
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e H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.
e H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and the integrity of the compound.

Handling

e Avoid breathing dust, vapor, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[3]

Wash hands thoroughly after handling.

Storage

o Store in a cool, dry, and well-ventilated place.[3]
o Keep the container tightly closed.[3]

» Store away from incompatible materials, such as strong oxidizing agents.[3]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment are essential to minimize exposure.
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Control Parameter

Recommendation

Engineering Controls

Work in a well-ventilated area. A laboratory fume

hood is recommended.[3]

Eye/Face Protection

Wear chemical safety goggles or a face shield.

[3]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[3]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator.[3]

First Aid Measures

In case of exposure, immediate medical attention is necessary.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and water for at least 15

minutes. Seek medical attention.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Fire-Fighting Measures
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Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.[3]

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides and hydrogen bromide.

[3]

Protective Equipment

Wear a self-contained breathing apparatus
(SCBA) and full protective gear.[3]

Accidental Release Measures

In the event of a spill, follow these procedures:

e Evacuate the area.

o Wear appropriate personal protective equipment.

e Avoid generating dust.

o Carefully sweep up the spilled solid and place it in a sealed container for disposal.

o Clean the spill area with a suitable solvent.

e Ventilate the area.

Toxicological Information

Detailed toxicological studies for 1-Bromo-3,5,7-trimethyladamantane are not readily

available in the public domain. The hazard classifications are based on the available data and

structural similarities to other adamantane derivatives.

Metric

Value

LD50/LC50

Not available[3]

Carcinogenicity

Not listed by ACGIH, IARC, or NTP[3]
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Experimental Protocols

Specific experimental protocols for determining the toxicological and safety parameters of 1-
Bromo-3,5,7-trimethyladamantane are proprietary and not publicly available. The data
presented in Safety Data Sheets are summaries of results obtained from standardized testing
methodologies, such as those outlined by the Organisation for Economic Co-operation and
Development (OECD) Guidelines for the Testing of Chemicals.

Workflow for Safe Handling of 1-Bromo-3,5,7-
trimethyladamantane

The following diagram illustrates the general workflow for safely handling a hazardous chemical
like 1-Bromo-3,5,7-trimethyladamantane in a research setting.
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Caption: Workflow for Safe Chemical Handling
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This guide is intended to provide essential safety information for trained professionals. Always
consult the most recent Safety Data Sheet from your supplier and follow all institutional and
regulatory guidelines for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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